(E)-ethyl 3,4-dimethyl-2-((2-(p-tolyl)acetyl)imino)-2,3-dihydrothiazole-5-carboxylate

• IUPAC Name: ethyl 3,4-dimethyl-2-[2-(4-methylphenyl)acetyl]imino-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C17H20N2O3S/c1-5-22-16(21)15-12(3)19(4)17(23-15)18-14(20)10-13-8-6-11(2)7-9-13/h6-9H,5,10H2,1-4H3
• InChI Key: KDXYPWGNYOJNFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=NC(=O)CC2=CC=C(C=C2)C)S1)C)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 1007031-97-1

Description

(E)-ethyl 3,4-dimethyl-2-((2-(p-tolyl)acetyl)imino)-2,3-dihydrothiazole-5-carboxylate is a useful research compound. Its molecular formula is C17H20N2O3S and its molecular weight is 332.42. The purity is usually 95%.
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Scientific Research Applications

Thiazole Derivatives Synthesis

One notable study explores the acylation of ethyl ester and anilide of 2-amino-4-methylthiazole-5-carboxylic acid, leading to the formation of 2-acetyl(arylsulfonyl)amino derivatives. This work emphasizes the potential of thiazole compounds as precursors in synthesizing various derivatives through acylation and methylation, showcasing their versatility in organic synthesis (Dovlatyan et al., 2004).

Strecker Synthesis Approach

Another research effort outlines a general approach to synthesizing 2-substituted ethyl 5-aminothiazole-4-carboxylates, highlighting a Strecker addition–cyclization reaction. This study underlines the adaptability of thiazole derivatives in constructing complex heterocycles, contributing significantly to heterocyclic chemistry's field (Cheng et al., 2016).

Chiral Oxazoles from Isoxazoles

Research on the N-acylation of ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate with phthalimidylamino acids in the synthesis of chiral 2-aminoalkyloxazole-4-carboxylate esters presents a unique method of creating oxazole derivatives. This study demonstrates the compound's utility in generating chiral molecules, an essential aspect of medicinal chemistry and asymmetric synthesis (Cox et al., 2003).

Acetylcholinesterase Inhibitory Activity

A study on hydrogenated γ-carbolines undergoing piperidine ring cleavage to produce 3-alkoxymethyl-substituted indoles, which were then cyclized to tetrahydroazocino[4,5-b]indoles, showcases the compound's relevance in synthesizing potential acetylcholinesterase inhibitors. This application is significant for discovering new therapeutic agents for diseases like Alzheimer's (Voskressensky et al., 2004).

Non-linear Optical Materials

The characterization of ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate (EDPADPC) through spectroscopic techniques and theoretical findings indicates its potential as a non-linear optical (NLO) material. This study emphasizes the importance of such compounds in developing materials with unique optical properties, which are crucial for applications in photonics and telecommunication (Singh et al., 2014).